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Abstract

4-Propyl-1-octanol is a branched-chain primary alcohol with the chemical formula C11H240.
[1][2] This document provides a comprehensive overview of its chemical and physical
properties, drawing from computed data and general characteristics of similar branched-chain
alcohols. Due to its non-commercial nature, experimental data for 4-Propyl-1-octanol is
limited. This guide addresses this gap by presenting theoretical data and outlining established
synthetic methodologies, such as the Guerbet reaction and hydroformylation, that can be
adapted for its production.[1] Furthermore, it discusses the expected spectroscopic
characteristics and potential applications, providing a foundational resource for researchers
interested in this compound.

Chemical and Physical Properties

The chemical and physical properties of 4-Propyl-1-octanol are summarized in the table
below. It is important to note that much of the available data is computationally predicted due to
a lack of extensive experimental studies on this specific isomer.[1] For comparison, data for the
related linear isomer, 1-octanol, is also provided where available.
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Property 4-Propyl-1-octanol 1-Octanol
Molecular Formula C11H240[1][2] C8H180
Molecular Weight 172.31 g/mol [2] 130.23 g/mol
IUPAC Name 4-propyloctan-1-ol[2] Octan-1-ol
CAS Number 137008-38-9[2] 111-87-5
Expected to be a colorless o
Appearance o Colorless liquid
liquid
Predicted values vary, but
N ) likely higher than 1-octanol
Boiling Point ) 195 °C
due to increased molecular
weight.
] ] Expected to be lower than 1-
Melting Point ] -16 °C
octanol due to branching.[1]
. Predicted values are in the
Density 0.824 g/cm?

range of 0.82-0.84 g/cm3.

Solubility in Water

Expected to be low.

0.3g/Lat25°C

XLogP3 4.3 (Computed)[2] 3.0
Topological Polar Surface Area  20.2 A2 (Computed)[2] 20.2 A2
Refractive Index Not available 1.429

Synthesis and Experimental Protocols

The synthesis of 4-Propyl-1-octanol can be approached through established methods for the

formation of branched-chain alcohols. The two primary routes are the Guerbet reaction and

hydroformylation of a suitable olefin.[1]

Guerbet Reaction

The Guerbet reaction is a self-condensation of a primary alcohol at high temperatures in the

presence of a catalyst to form a -alkylated dimer alcohol.[3][4] For the synthesis of an
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unsymmetrical alcohol like 4-Propyl-1-octanol, a cross-Guerbet reaction between two different
primary alcohols would be necessary.

General Experimental Protocol for Guerbet Reaction:

e Reactants: A primary alcohol (e.g., pentanol) and another primary alcohol (e.g., hexanol) in a
desired molar ratio.

o Catalyst: A basic catalyst such as potassium hydroxide (KOH) or sodium hydroxide (NaOH),
often in combination with a hydrogenation catalyst like Raney nickel or a palladium complex.

[3]14]

e Reaction Setup: A high-pressure autoclave reactor equipped with a mechanical stirrer,
temperature controller, and a system for the removal of water.

e Procedure: a. The alcohols and the catalyst are charged into the reactor. b. The reactor is
sealed and purged with an inert gas (e.g., nitrogen or argon). c. The mixture is heated to a
temperature typically in the range of 180-250 °C under pressure.[4] d. The reaction is
monitored by observing the removal of water. e. After completion, the reactor is cooled, and
the catalyst is filtered off. f. The product mixture is then purified by fractional distillation under
reduced pressure to isolate the desired 4-Propyl-1-octanol.

Logical Relationship of Guerbet Reaction Steps:

Catalyst (e.g., Ni, Pd) -
. Base (e.g., KOH Dehydrogenation . . . ! L
Primary Alcohols GAIdehyde Formation) Aldol Condensation Dehydration Hydrogenation 4-Propyl-1-octanol

Step 1: Hydroformylation Step 2: Reduction

CO, H2
3-Propyl-1-heptene Rh or Co catalyst 4-Propyl-octanal 4-Propyl-octanal

H2, Catalyst (e.g., Ni)
or NaBH4

4-Propyl-1-octanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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